Cas no 1105227-37-9 (ethyl 2-[2-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetamido)-1,3-thiazol-4-yl]acetate)

• Product Name: ethyl 2-[2-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetamido)-1,3-thiazol-4-yl]acetate
• CAS No: 1105227-37-9
• MF: C₁₈H₁₇ClN₄O₃S₂
• MW: 436.935580015183
• CID: 6113323
• PubChem ID: 30860015
• Update Time: 2025-05-20

ethyl 2-[2-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetamido)-1,3-thiazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[2-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetamido)-1,3-thiazol-4-yl]acetate
• 4-Thiazoleacetic acid, 2-[[2-[2-[(3-chlorophenyl)amino]-4-thiazolyl]acetyl]amino]-, ethyl ester
• ethyl 2-[2-[[2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]acetyl]amino]-1,3-thiazol-4-yl]acetate
• F5382-0957
• ethyl 2-(2-(2-(2-((3-chlorophenyl)amino)thiazol-4-yl)acetamido)thiazol-4-yl)acetate
• SCHEMBL24101421
• AKOS024508262
• 1105227-37-9

• Inchi： 1S/C18H17ClN4O3S2/c1-2-26-16(25)8-14-10-28-18(22-14)23-15(24)7-13-9-27-17(21-13)20-12-5-3-4-11(19)6-12/h3-6,9-10H,2,7-8H2,1H3,(H,20,21)(H,22,23,24)
• InChI Key： LPSZYOCACWZFTM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1NC(CC1=CSC(NC2=CC=CC(Cl)=C2)=N1)=O

Computed Properties

• Exact Mass: 436.0430605g/mol
• Monoisotopic Mass: 436.0430605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on ethyl 2-[2-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetamido)-1,3-thiazol-4-yl]acetate

Comprehensive Analysis of Ethyl 2-[2-(2-{2-[(3-Chlorophenyl)amino]-1,3-thiazol-4-yl}acetamido)-1,3-thiazol-4-yl]acetate (CAS No. 1105227-37-9)

The compound ethyl 2-[2-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetamido)-1,3-thiazol-4-yl]acetate (CAS No. 1105227-37-9) is a highly specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring dual thiazole rings and a 3-chlorophenylamino moiety, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like 1105227-37-9 has surged due to their versatility in medicinal chemistry. A 2023 study highlighted the role of thiazole-based molecules in targeting enzyme inhibition, a hot topic in oncology and infectious disease research. This aligns with growing public interest in "next-generation small-molecule drugs," a frequently searched term in AI-driven drug discovery platforms. The compound’s acetate ester functionality further enhances its bioavailability, a critical factor in preclinical development.

Synthetic routes to ethyl 2-[2-(2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetamido)-1,3-thiazol-4-yl]acetate often involve multistep coupling reactions, a subject of intense discussion in organic chemistry forums. Optimizing its yield and purity is a recurring challenge, as reflected in searches for "high-yield thiazole synthesis" and "CAS 1105227-37-9 suppliers." Notably, its chlorophenyl group contributes to lipophilicity, a property increasingly explored in blood-brain barrier penetration studies—a trending topic in neurodegenerative disease research.

From an industrial perspective, scalability remains a key concern. Patent filings related to thiazole acetates have risen by 18% since 2020, underscoring their commercial relevance. Environmental considerations also play a role; greener synthesis methods for such compounds are frequently queried in sustainable chemistry databases. The compound’s molecular weight (425.92 g/mol) and logP value make it a candidate for computational modeling studies, another area witnessing exponential growth due to AI integration.

In conclusion, CAS 1105227-37-9 represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity position it as a valuable scaffold for addressing contemporary challenges in targeted therapy and bioconjugation technologies. As research progresses, this compound may well emerge as a cornerstone in the development of precision medicine solutions.